Cas no 1227603-07-7 (3-chloro-4-iodo-2-methoxy-pyridine)

• Product Name: 3-chloro-4-iodo-2-methoxy-pyridine
• CAS No: 1227603-07-7
• MF: C₆H₅ClINO
• MW: 269.467472791672
• MDL: MFCD16610527
• CID: 4672714
• PubChem ID: 118238378
• Update Time: 2025-11-01

3-chloro-4-iodo-2-methoxy-pyridine Chemical and Physical Properties

Names and Identifiers

• 3-CHLORO-4-IODO-2-METHOXYPYRIDINE
• 3-chloro-4-iodo-2-methoxy-pyridine
• SCHEMBL16914368
• SY245987
• MFCD16610527
• DB-084756
• 1227603-07-7
• CS-0136134
• EN300-646255

• MDL： MFCD16610527
• Inchi： 1S/C6H5ClINO/c1-10-6-5(7)4(8)2-3-9-6/h2-3H,1H3
• InChI Key： JCXSKXVXZMDUBX-UHFFFAOYSA-N
• SMILES： IC1C=CN=C(C=1Cl)OC

Computed Properties

• Exact Mass: 268.91044g/mol
• Monoisotopic Mass: 268.91044g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 114
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 22.1
• XLogP3: 2.4

Additional information on 3-chloro-4-iodo-2-methoxy-pyridine

3-Chloro-4-Iodo-2-Methoxy-Pyridine

The compound 3-chloro-4-iodo-2-methoxy-pyridine (CAS No. 1227603-07-7) is a heterocyclic aromatic compound with a pyridine ring substituted at positions 2, 3, and 4. This molecule is of significant interest in various fields, including organic synthesis, pharmacology, and materials science. The presence of chlorine, iodine, and methoxy groups on the pyridine ring imparts unique electronic and steric properties, making it a valuable building block for the construction of complex molecules.

Recent studies have highlighted the role of 3-chloro-4-iodo-2-methoxy-pyridine in the development of novel pharmaceutical agents. Researchers have explored its potential as an intermediate in the synthesis of bioactive compounds, particularly in the context of anti-cancer and anti-inflammatory drugs. The iodine substituent, in particular, has been shown to enhance the molecule's ability to undergo nucleophilic aromatic substitution reactions, a key step in many drug discovery pipelines.

In addition to its pharmaceutical applications, 3-chloro-4-iodo-2-methoxy-pyridine has found utility in materials science. Its electronic properties make it a promising candidate for use in organic electronics, such as light-emitting diodes (LEDs) and field-effect transistors (FETs). Recent advancements in this area have demonstrated that the compound can be incorporated into conjugated systems to improve charge transport properties, thereby enhancing device performance.

The synthesis of 3-chloro-4-iodo-2-methoxy-pyridine typically involves multi-step processes that require precise control over reaction conditions. One common approach involves the substitution of halogens on a pyridine ring followed by methylation to introduce the methoxy group. Researchers have optimized these reactions to achieve high yields and purity levels, ensuring that the compound meets the stringent requirements of modern research applications.

From a structural perspective, 3-chloro-4-iodo-2-methoxy-pyridine exhibits a planar geometry due to the aromatic nature of the pyridine ring. The electron-withdrawing effects of chlorine and iodine are counterbalanced by the electron-donating methoxy group, resulting in a molecule with balanced electronic characteristics. This balance is crucial for its reactivity in various chemical transformations.

Recent studies have also explored the environmental fate and toxicity of 3-chloro-4-iodo-2-methoxy-pyridine. While preliminary data suggest that it is not inherently toxic at low concentrations, further research is needed to fully understand its impact on ecosystems and human health. Regulatory agencies are increasingly requiring detailed environmental assessments for such compounds to ensure their safe use and disposal.

In conclusion, 3-chloro-4-iodo-2-methoxy-pyridine is a versatile compound with wide-ranging applications across multiple disciplines. Its unique chemical properties and reactivity make it an invaluable tool for researchers seeking to develop innovative solutions in medicine, electronics, and beyond. As our understanding of this compound continues to grow, so too will its potential contributions to scientific advancement.